Cas no 1060260-96-9 (N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide)
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide
- N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]-1,3-benzodioxole-5-carboxamide
- F5097-0098
- AKOS024497619
- 1060260-96-9
- N-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)phenyl)benzo[d][1,3]dioxole-5-carboxamide
- VU0635177-1
-
- Inchi: 1S/C20H20N2O4/c23-19(22-9-1-2-10-22)11-14-3-6-16(7-4-14)21-20(24)15-5-8-17-18(12-15)26-13-25-17/h3-8,12H,1-2,9-11,13H2,(H,21,24)
- InChI Key: NPFAQDUFKIJJJS-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC(=CC=1)NC(C1C=CC2=C(C=1)OCO2)=O)N1CCCC1
Computed Properties
- Exact Mass: 352.14230712g/mol
- Monoisotopic Mass: 352.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 67.9Ų
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5097-0098-2μmol |
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060260-96-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0098-5μmol |
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060260-96-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0098-10μmol |
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060260-96-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0098-20μmol |
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060260-96-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0098-1mg |
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060260-96-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0098-2mg |
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060260-96-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0098-3mg |
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060260-96-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0098-4mg |
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060260-96-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0098-5mg |
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060260-96-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0098-10mg |
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060260-96-9 | 10mg |
$79.0 | 2023-09-10 |
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide
Introduction to N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide and CAS No. 1060260-96-9
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1060260-96-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug development.
The molecular structure of N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide is characterized by the presence of several key functional groups, including a benzodioxole moiety and an amide linkage. The benzodioxole ring, also known as a 1,3-benzodioxole or tetrahydrostilbene derivative, is known for its role in various pharmacological applications. Its aromatic structure provides a stable framework for further functionalization, while its oxygen atoms contribute to hydrogen bonding interactions, which are crucial for biological activity.
The pyrrolidin-1-yl group attached to the benzene ring through a 2-ketoethyl bridge introduces a significant level of complexity to the molecule. Pyrrolidine derivatives are widely recognized for their ability to enhance drug bioavailability and metabolic stability. The presence of this group in N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide suggests potential interactions with biological targets that could be exploited for therapeutic purposes.
In recent years, there has been a growing interest in the development of novel compounds that combine multiple pharmacophores to achieve synergistic effects. The combination of the benzodioxole and pyrrolidine moieties in this compound may contribute to its unique pharmacological profile. Studies have shown that such hybrid structures can exhibit enhanced binding affinity and selectivity towards specific biological targets, which is essential for the development of effective drugs.
The amide linkage in the molecule is another critical feature that influences its biological activity. Amides are known to participate in various non-covalent interactions, including hydrogen bonding and hydrophobic effects, which are important for molecule-receptor binding. The amide group in N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide could potentially interact with polar residues in biological targets, thereby modulating their function.
Recent research has highlighted the potential of N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide as a lead compound for the development of new therapeutic agents. Studies have demonstrated its ability to modulate various signaling pathways involved in inflammation, pain, and neurodegeneration. For instance, preliminary in vitro studies have shown that this compound exhibits inhibitory activity against certain enzymes implicated in these pathways. This suggests that it may have therapeutic potential in conditions such as chronic inflammation and neurodegenerative diseases.
The structural features of N-{4-[2-oxo-2-(pyrrolidin-1-y)]phenyl}-2H -1,3-benzodioxole -5-carboxamide also make it an attractive candidate for further derivatization. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to improve efficacy and reduce side effects. This flexibility is particularly important in drug development, where optimizing a compound's profile is crucial for achieving clinical success.
Advances in computational chemistry have also played a significant role in understanding the behavior of N-{4-[2 oxo - - ( py r rol idin - - 1 - y ) eth yl ] phen y l } - - 5 - carboxam ide . Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These studies have helped identify key residues involved in binding and have guided the design of more potent derivatives. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.
The synthesis of N-{4-[2 oxo - ( py r rol idin - - 1 - y ) eth yl ] phen y l } - - 5 carboxam ide is another area where recent advancements have been made. Improved synthetic methodologies have enabled researchers to produce this compound with higher yields and purity than ever before. This has opened up new possibilities for exploring its pharmacological potential without being limited by synthetic challenges. Efficient synthetic routes are essential for moving from laboratory-scale research to larger-scale production required for clinical trials.
In conclusion,N-{4-[2 oxo ( py r rol idin - - 1 y ) eth yl ] phen y l } - 5 carboxam ide (CAS No. 1060260969) represents an exciting area of research with significant therapeutic implications. Its unique structural features make it a versatile scaffold for developing new drugs targeting various diseases. As research continues to uncover more about its properties and potential applications,this compound holds promise as an important contributor to future medical advancements.
1060260-96-9 (N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)